Cas no 845527-67-5 (4(3H)-QUINAZOLINONE, 5-METHYL-3-PHENYL-2-[(1H-PURIN-6-YLAMINO)METHYL]-)

• Product name: 4(3H)-QUINAZOLINONE, 5-METHYL-3-PHENYL-2-[(1H-PURIN-6-YLAMINO)METHYL]-
• CAS No: 845527-67-5
• MF: C₂₁H₁₇N₇O
• MW: 383.405982732773
• CID: 3305725

4(3H)-QUINAZOLINONE, 5-METHYL-3-PHENYL-2-[(1H-PURIN-6-YLAMINO)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-QUINAZOLINONE, 5-METHYL-3-PHENYL-2-[(1H-PURIN-6-YLAMINO)METHYL]-
• 4(3H)-Quinazolinone, 5-methyl-3-phenyl-2-[(9H-purin-6-ylamino)methyl]-

• Inchi： 1S/C21H17N7O/c1-13-6-5-9-15-17(13)21(29)28(14-7-3-2-4-8-14)16(27-15)10-22-19-18-20(24-11-23-18)26-12-25-19/h2-9,11-12H,10H2,1H3,(H2,22,23,24,25,26)
• InChI Key： MWVOAOANSHKHDU-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2)C(=O)N(C2=CC=CC=C2)C=1CNC1=C2C(=NC=N1)NC=N2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 745.3±70.0 °C(Predicted)
• pka: 10.01±0.10(Predicted)